Cas no 29552-41-8 (Parthenolide)

Parthenolide Properties

Names and Identifiers

• Parthenolide
• 2,3,6,7,7a,8,10a,10b-Octahydro-1a,5-dimethyl-8-methyleneoxireno(9,10)cyclodeca(1,2-b)furan-9(1aH)-one
• 4,5ξ-epoxy-6α-hydroxy-4ξH-germacra-1(10)t,11(13)-dien-12-oic acid-lactone
• (-)-Parthenolide
• BRD-A11112921-001-01-1
• Oxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one, 2,3,6,7,7a,8,10a,10b-octahydro-1a,5-dimethyl-8-methylene-
• AKOS015840066
• Q2662393
• 20554-84-1
• Oxireno(9,10)cyclodeca(1,2-b)furan-9(1aH)-one, 2,3,6,7,7a,8,10a,10b-octahydro-1a,5-dimethyl-8-methylene-
• CHEMBL3186408
• (7Z)-4, 8-dimethyl-12-methylidene-3, 14-dioxatricyclo[9.3.0.02, 4]tetradec-7-en-13-one
• LS-14419
• 29552-41-8
• (7Z)-4,8-Dimethyl-12-methylidene-3,14-dioxatricyclo[9.3.0.02,4]tetradec-7-en-13-one
• CHEBI:95124
• 4xi-Germacra-1(10),11(13)-dien-12-oic acid, 4,5-epoxy-6alpha-hydroxy-, gamma-lactone
• NSC157035
• MLS003389438
• NCI60_001132
• DTXSID30860250
• CHEMBL2142363
• Q27166906
• 1a,5-dimethyl-8-methylidene-2,3,6,7,7a,8,10a,10b-octahydrooxireno[9,10]cyclodeca[1,2-b]furan-9(1aH)-one
• 4,8-Dimethyl-12-methylidene-3,14-dioxatricyclo[9.3.0.02,4]tetradec-7-en-13-one
• SMR002049091
• SY038109
• LSM-6390
• FT-0638009
• +Expand

• InChIKey： KTEXNACQROZXEV-CQPQTSPRSA-N
• Inchi： InChI=1S/C15H20O3/c1-9-5-4-8-15(3)13(18-15)12-11(7-6-9)10(2)14(16)17-12/h5,11-13H,2,4,6-8H2,1,3H3/b9-5+/t11-,12+,13+,15+/m0/s1
• SMILES： CC1=CCC[C@]2(O[C@@H]2[C@@H]2OC(C(=C)[C@@H]2CC1)=O)C |c:1,&1:5,7,8,13|

Computed Properties

• Exact Mass: 248.14124450g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 248.14124450g/mol
• Heavy Atom Count: 18
• Complexity: 437
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 38.8Ų